Stannane, (3-chloro-1-methylenepropyl)trimethyl-

Specification

• CAS No.: 85370-32-7
• Molecular Formula: C7H15ClSn
• Molecular Weight: 253.36 g/mol
• IUPAC Name: 4-chlorobut-1-en-2-yl(trimethyl)stannane
• Standard InChI: InChI=1S/C4H6Cl.3CH3.Sn/c1-2-3-4-5;;;;/h1,3-4H2;3*1H3
• Standard InChI Key: CRTSSODYJHOAGQ-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C(=C)CCCl

Introduction

Stannane, (3-chloro-1-methylenepropyl)trimethyl-, also known as 4-chlorobut-1-en-2-yl(trimethyl)stannane, is an organotin compound with the molecular formula C₇H₁₅ClSn. This compound is a derivative of stannane, where a trimethyltin group is attached to a chlorinated butene backbone. Organotin compounds like this are known for their diverse applications in organic synthesis and their potential biological activities.

Synthesis and Applications

The synthesis of Stannane, (3-chloro-1-methylenepropyl)trimethyl-, typically involves the reaction of a chlorinated alkene with a trimethyltin reagent. This process is often used in organic synthesis to introduce tin functionalities into molecules, which can be further transformed into other compounds through various reactions.

Biological Activities

While specific biological activities of Stannane, (3-chloro-1-methylenepropyl)trimethyl- are not extensively studied, organotin compounds in general have been shown to interact with proteins and nucleic acids, potentially altering biological functions. These interactions can lead to a range of biological effects, including antimicrobial and antifungal activities, which are common among organotin compounds.